N-(3-chlorophenyl)-2-((1-(3-chlorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[1-(3-chlorophenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H19Cl2N3OS/c1-16-8-10-17(11-9-16)22-14-27-24(29(22)21-7-3-5-19(26)13-21)31-15-23(30)28-20-6-2-4-18(25)12-20/h2-14H,15H2,1H3,(H,28,30)
• InChI Key: BDQJZXNEYKNZMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC(=CC=C3)Cl)SCC(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C24H19Cl2N3OS
• Molecular Weight: 468.4 g/mol
• CAS No.: 1207009-87-7

Description

N-(3-chlorophenyl)-2-((1-(3-chlorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H19Cl2N3OS and its molecular weight is 468.4. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Synthesis

• Studies on compounds like N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides have explored their molecular structures, showcasing V-shaped molecules with significant intermolecular interactions. These interactions generate three-dimensional arrays, indicating a potential for developing complex molecular architectures (Boechat et al., 2011).

Photovoltaic Efficiency and Ligand-Protein Interactions

• Research into bioactive benzothiazolinone acetamide analogs has revealed their potential for use as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating good light harvesting efficiency (LHE) and free energy of electron injection. These compounds also exhibit non-linear optical (NLO) activity and have been studied for their ligand-protein interactions with Cyclooxygenase 1 (COX1), suggesting a multifaceted application in both renewable energy and biomedical research (Mary et al., 2020).

Corrosion Inhibition

• The synthesis and characterization of heterocyclic benzimidazole derivatives, including their application as corrosion inhibitors for carbon steel in acidic conditions, have been reported. This indicates the potential of N-(3-chlorophenyl)-2-((1-(3-chlorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide-like compounds in materials science and engineering, particularly in protecting metal surfaces from corrosion (Rouifi et al., 2020).

Heterocyclic Synthesis

• Research on thioureido-acetamides has highlighted their utility as starting materials for the synthesis of various heterocyclic compounds through one-pot cascade reactions. These studies emphasize the importance of such compounds in developing new pharmaceuticals and materials with specific functional properties (Schmeyers & Kaupp, 2002).